Cas no 57182-70-4 (2,4-dimethylbenzene-1-carbothioamide)

• Product Name: 2,4-dimethylbenzene-1-carbothioamide
• CAS No: 57182-70-4
• MF: C₉H₁₁NS
• MW: 165.25534081459
• CID: 1602549
• PubChem ID: 2517680
• Update Time: 2025-04-21

2,4-dimethylbenzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethylbenzenecarbothioamide
• Z85918833
• G35450
• 2,4-Dimethylbenzothioamide
• CHEMBL1579121
• 2,4-dimethylthiobenzamide
• HMS2386K11
• MLS000058505
• UQGIEZGCCUAUGR-UHFFFAOYSA-N
• SMR000068028
• AKOS008987474
• cid_2517680
• BDBM87649
• MFCD06386700
• SCHEMBL10147428
• DTXSID00368874
• STL302000
• HMS1764O13
• 2,4-dimethylbenzene-1-carbothioamide
• 57182-70-4
• EN300-12256
• CS-0225072

• Inchi： 1S/C9H11NS/c1-6-3-4-8(9(10)11)7(2)5-6/h3-5H,1-2H3,(H2,10,11)
• InChI Key： UQGIEZGCCUAUGR-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC(C)=CC=1C)N

Computed Properties

• Exact Mass: 165.06133
• Monoisotopic Mass: 165.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• PSA: 26.02

2,4-dimethylbenzene-1-carbothioamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes